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Compound of Interest

Compound Name: Cyclopentanone

Cat. No.: B042830

An essential guide for the safe and compliant disposal of cyclopentanone, ensuring the
protection of laboratory personnel and the environment.

Cyclopentanone is a flammable liquid and vapor that can cause skin and serious eye irritation,
necessitating careful handling and disposal.[1][2][3][4] Adherence to proper disposal protocols
is critical not only for safety but also for regulatory compliance. This guide provides detailed
procedures for researchers, scientists, and drug development professionals.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that all relevant safety precautions are in
place.

Personal Protective Equipment (PPE):
o Eye and Face Protection: Wear safety glasses and a face shield.[1]

o Hand Protection: Handle with gloves inspected prior to use.[1][5] Dispose of contaminated
gloves after use in accordance with applicable laws and good laboratory practices.[1]

o Body Protection: Wear appropriate protective clothing.[5]
Handling and Storage:

e Avoid contact with skin and eyes, and inhalation of vapor or mist.[1]
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o Keep away from all sources of ignition, including heat, sparks, and open flames.[1][2][3]

» Store in a well-ventilated, cool, and dry place in a tightly closed container.[1][2]

Cyclopentanone Disposal Data

Properly classifying and labeling cyclopentanone waste is the first step in compliant disposal.

Property Classification & Identifiers
Physical Hazard Flammable Liquid
Health Hazards Skin Irritant, Serious Eye Irritant

UN Number: 2245, Hazard Class: 3, Packing
Group: lI[2][6]

US DOT Classification

US EPA Waste Code D001 (Ignitable Waste)[6]

16 05 06* (laboratory chemicals, consisting of or
European Waste Code containing hazardous substances, including

mixtures of laboratory chemicals)[6]

Disposal Protocol

The standard and safest method for cyclopentanone disposal is high-temperature incineration
by a licensed hazardous waste management facility.[6] This ensures the complete destruction
of the chemical.

Step-by-Step Disposal Procedure:
o Waste Identification and Segregation:

o Collect pure cyclopentanone and materials contaminated with it in a designated,
compatible waste container.

o Do not mix with other waste streams. If mixing is unavoidable, the entire mixture must be
characterized and labeled according to all constituents.[6]

o Container Labeling:
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o Clearly label the container as "Hazardous Waste."
o Include the full chemical name: "Cyclopentanone."”

o Indicate the associated hazards: "Flammable" and "Irritant."[6]

o Safe Storage of Waste:
o Keep the hazardous waste container tightly sealed when not in use.[6]

o Store the container in a designated satellite accumulation area or a central hazardous
waste storage area.

o The storage area must be well-ventilated and away from sources of ignition.[6]
» Arranging for Disposal:

o Contact a licensed professional hazardous waste disposal service to arrange for pickup
and incineration.[1][6]

o Crucially, do not dispose of cyclopentanone down the drain.[1][6]
Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is required to mitigate risks.
Spill Containment and Cleanup:
 Remove all sources of ignition from the area.[1][2]
o Ensure adequate ventilation.[1][4]

» Contain the spillage using a non-combustible absorbent material such as sand, earth, or
vermiculite.[1]

» Collect the absorbed material and place it in a suitable, closed container for disposal
according to local regulations.[1][2]

First Aid Measures:
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.[1]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower. If skin irritation occurs, get medical advice.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[4][5]
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Cyclopentanone Disposal Decision Workflow
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Caption: Decision workflow for the safe disposal of Cyclopentanone.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b042830?utm_src=pdf-body-img
https://www.benchchem.com/product/b042830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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